4-methyl-6-oxo-2-[(2-oxopentyl)thio]-1,6-dihydro-3-pyridinecarbonitrile

• IUPAC Name: 4-methyl-6-oxo-2-(2-oxopentylsulfanyl)-1H-pyridine-3-carbonitrile
• InChI: InChI=1S/C12H14N2O2S/c1-3-4-9(15)7-17-12-10(6-13)8(2)5-11(16)14-12/h5H,3-4,7H2,1-2H3,(H,14,16)
• InChI Key: FABKIHIZLXVTKP-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)CSC1=C(C(=CC(=O)N1)C)C#N
• Molecular Formula: C12H14N2O2S
• Molecular Weight: 250.32 g/mol

Description

4-methyl-6-oxo-2-[(2-oxopentyl)thio]-1,6-dihydro-3-pyridinecarbonitrile is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is also known as Methyl 6-Oxo-1,6-dihydropyridine-3-carbonitrile and is a pyridine derivative.

Mechanism Of Action

The mechanism of action of 4-methyl-6-oxo-2-[(2-oxopentyl)thio]-1,6-dihydro-3-pyridinecarbonitrile is not fully understood. However, it has been proposed that the compound may exert its effects through the inhibition of various enzymes and signaling pathways involved in the development and progression of diseases.
Biochemical and Physiological Effects:
4-methyl-6-oxo-2-[(2-oxopentyl)thio]-1,6-dihydro-3-pyridinecarbonitrile has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in the production of inflammatory mediators, such as nitric oxide and prostaglandins. It has also been found to induce apoptosis in cancer cells and exhibit antioxidant activity.

Advantages And Limitations For Lab Experiments

One of the advantages of using 4-methyl-6-oxo-2-[(2-oxopentyl)thio]-1,6-dihydro-3-pyridinecarbonitrile in lab experiments is its potential as a drug candidate for the treatment of various diseases. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use.

Future Directions

There are several future directions for the study of 4-methyl-6-oxo-2-[(2-oxopentyl)thio]-1,6-dihydro-3-pyridinecarbonitrile. These include further studies on its mechanism of action, optimization of its use as a drug candidate, and exploration of its potential applications in other areas of scientific research such as neurodegenerative diseases and cardiovascular diseases.
Conclusion:
In conclusion, 4-methyl-6-oxo-2-[(2-oxopentyl)thio]-1,6-dihydro-3-pyridinecarbonitrile is a chemical compound with significant potential for various applications in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand the potential of this compound in various areas of scientific research.

Synthesis Methods

The synthesis of 4-methyl-6-oxo-2-[(2-oxopentyl)thio]-1,6-dihydro-3-pyridinecarbonitrile involves the reaction between 2-cyano-3-(methylthio)acrylonitrile and ethyl 2-oxo-4-pentenoate in the presence of a base. The reaction proceeds through Michael addition followed by cyclization to form the desired product.

Scientific Research Applications

4-methyl-6-oxo-2-[(2-oxopentyl)thio]-1,6-dihydro-3-pyridinecarbonitrile has been extensively studied for its potential applications in various areas of scientific research. It has been found to exhibit anti-inflammatory, antitumor, and antioxidant activities. It has also been studied for its potential as a drug candidate for the treatment of various diseases.